molecular formula C20H42NO2P B8454647 2-(Dioctylphosphoryl)-N,N-dimethylacetamide CAS No. 79391-54-1

2-(Dioctylphosphoryl)-N,N-dimethylacetamide

Cat. No. B8454647
CAS RN: 79391-54-1
M. Wt: 359.5 g/mol
InChI Key: CWSBAUCLYIVTSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Dioctylphosphoryl)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C20H42NO2P and its molecular weight is 359.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Dioctylphosphoryl)-N,N-dimethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Dioctylphosphoryl)-N,N-dimethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

79391-54-1

Product Name

2-(Dioctylphosphoryl)-N,N-dimethylacetamide

Molecular Formula

C20H42NO2P

Molecular Weight

359.5 g/mol

IUPAC Name

2-dioctylphosphoryl-N,N-dimethylacetamide

InChI

InChI=1S/C20H42NO2P/c1-5-7-9-11-13-15-17-24(23,19-20(22)21(3)4)18-16-14-12-10-8-6-2/h5-19H2,1-4H3

InChI Key

CWSBAUCLYIVTSZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCP(=O)(CCCCCCCC)CC(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 ml, three-necked, round-bottom flask equipped with a thermowell, a mechanical stirrer, a condenser and a septum, was placed a solution of 13.4 g (0.11 mole) of N,N-dimethylchloroacetamide, 27.4 g (0.10 mole) of di(n-octyl)phosphine oxide, and 1.0 g of Adogen 464 in 150 ml of methylene chloride along with 100 ml of 50% sodium hydroxide solution. The solution was stirred at 300 rpm under a gentle reflux until GLC analysis of removed aliquots (2 hours) indicated the consumption of the starting materials. The aqueous layer was extracted with 50 ml of pentane and the combined organic layers were washed with three 50 ml portions of water followed by one 50 ml portion of saturated sodium chloride solution. After drying over anhydrous potassium carbonate, and filtering, the filtrate was evaporated in vacuo (80° C.; 2mm Hg) to yield 29.5 g of an amber oil which was 77% pure by GLC. Upon cooling, the oil crystallized. Recrystallization from pentane afforded a colorless hygroscopic solid which was chromatographically pure, Mp 38.5-40.5. Analytical data obtained for this product is summarized in Table I.
Quantity
13.4 g
Type
reactant
Reaction Step One
Quantity
27.4 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
1 g
Type
catalyst
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.